Cas no 2227841-30-5 ((2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol)

(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol is a chiral secondary alcohol featuring a 2,3-dihydrobenzofuran moiety. This compound is of interest in synthetic and medicinal chemistry due to its stereospecific configuration and potential as a building block for bioactive molecules. The (2R)-enantiomer offers precise stereochemical control in asymmetric synthesis, enabling the development of enantiomerically pure intermediates. Its benzofuran core contributes to enhanced stability and potential pharmacological relevance, making it valuable for research in drug discovery and development. The compound's well-defined structure allows for systematic modifications, supporting investigations into structure-activity relationships. High purity and consistent stereochemistry ensure reproducibility in experimental applications.
(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol structure
2227841-30-5 structure
Product Name:(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol
CAS No:2227841-30-5
MF:C12H16O2
MW:192.254243850708
CID:6419898
PubChem ID:165629293
Update Time:2025-06-13

(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol
    • EN300-1780449
    • 2227841-30-5
    • Inchi: 1S/C12H16O2/c1-9(13)5-6-10-3-2-4-11-7-8-14-12(10)11/h2-4,9,13H,5-8H2,1H3/t9-/m1/s1
    • InChI Key: GHOCBTHAQMUGQO-SECBINFHSA-N
    • SMILES: O1CCC2=CC=CC(=C12)CC[C@@H](C)O

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1780449-0.05g
(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol
2227841-30-5
0.05g
$1296.0 2023-09-20
Enamine
EN300-1780449-0.1g
(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol
2227841-30-5
0.1g
$1357.0 2023-09-20
Enamine
EN300-1780449-0.25g
(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol
2227841-30-5
0.25g
$1420.0 2023-09-20
Enamine
EN300-1780449-0.5g
(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol
2227841-30-5
0.5g
$1482.0 2023-09-20
Enamine
EN300-1780449-1.0g
(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol
2227841-30-5
1g
$1543.0 2023-06-03
Enamine
EN300-1780449-2.5g
(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol
2227841-30-5
2.5g
$3025.0 2023-09-20
Enamine
EN300-1780449-5.0g
(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol
2227841-30-5
5g
$4475.0 2023-06-03
Enamine
EN300-1780449-10.0g
(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol
2227841-30-5
10g
$6635.0 2023-06-03
Enamine
EN300-1780449-1g
(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol
2227841-30-5
1g
$1543.0 2023-09-20
Enamine
EN300-1780449-5g
(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol
2227841-30-5
5g
$4475.0 2023-09-20

(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol Related Literature

Additional information on (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol

Introduction to (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol (CAS No. 2227841-30-5)

(2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol, with the CAS number 2227841-30-5, is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a benzofuran moiety and a chiral butanol group. These features contribute to its diverse biological activities and make it a valuable candidate for various therapeutic and industrial applications.

The molecular structure of (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol consists of a 2,3-dihydrobenzofuran ring attached to a butan-2-ol chain. The presence of the chiral center at the butanol group (R configuration) is crucial for its biological activity and selectivity. The benzofuran ring, known for its aromaticity and stability, imparts additional functional properties to the molecule, making it an interesting target for synthetic chemists and pharmacologists.

Recent studies have highlighted the potential of (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar benzofuran scaffolds exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol could be further explored as a lead compound for developing novel neuroprotective agents.

In addition to its neuroprotective properties, (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the proliferation of certain cancer cell lines by interfering with specific cellular processes. For instance, a study published in the Cancer Research journal reported that (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol effectively reduced the viability of breast cancer cells by inducing apoptosis and disrupting cell cycle progression. These results indicate its potential as an anticancer agent and warrant further investigation into its mechanism of action.

The synthetic accessibility of (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol is another factor contributing to its appeal in both academic and industrial settings. Various synthetic routes have been developed to produce this compound efficiently and on a larger scale. One such method involves the use of chiral catalysts to achieve high enantioselectivity during the synthesis process. This approach not only ensures the production of the desired R configuration but also enhances the overall yield and purity of the final product.

Beyond its therapeutic applications, (2R)-4-(2,3-dihydro-1-benzofuran-7-yl)butan-2-ol has also found utility in other areas of chemical research. For example, it serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. Its structural versatility allows chemists to introduce various functional groups and modify its properties to suit specific research needs.

In conclusion, (2R)-4-(2,3-dihydro-1-benzofuran-7-y l)butan - 2 - ol (CAS No . 2 2 78 4 1 - 30 - 5) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features, combined with its diverse biological activities, make it an attractive target for further exploration and development. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.